2-methyl-2-(1H-pyrrol-1-yl)propanoic acid

• IUPAC Name: 2-methyl-2-pyrrol-1-ylpropanoic acid
• InChI: InChI=1S/C8H11NO2/c1-8(2,7(10)11)9-5-3-4-6-9/h3-6H,1-2H3,(H,10,11)
• InChI Key: YKXUKPUNCLSXBA-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C(=O)O)N1C=CC=C1
• Molecular Formula: C8H11NO2
• DSSTOX Substance ID: DTXSID70672455
• Molecular Weight: 153.18 g/mol
• CAS RN: 1185320-31-3

Description

“2-methyl-2-(1H-pyrrol-1-yl)propanoic acid” is a specialty product for proteomics research. It has a molecular formula of C8H11NO2 and a molecular weight of 153.18.

Synthesis Analysis

The synthesis of pyrrole-containing compounds like “this compound” is a topic of interest in medicinal chemistry. Pyrrole is a biologically active scaffold that can form more active compounds when combined with different pharmacophores. Various synthetic routes have been reported for pyrrole and its derivatives.

Molecular Structure Analysis

The molecular structure of “this compound” consists of a pyrrole ring attached to a propanoic acid group with a methyl group at the 2-position.

Scientific Research Applications

2MP is widely used in scientific research due to its low toxicity and high solubility. It is used as a solvent in a variety of laboratory applications such as chromatography, spectroscopy, and electrophoresis. It is also used as a medium for cell culture, as a reaction medium for organic synthesis, and as a solvent for the extraction of organic compounds.

Mechanism of Action

Mode of Action

It is a pyrrole derivative that acts as a conductive polymer with an acid functional group. This suggests that it may interact with its targets through electrostatic interactions or hydrogen bonding, leading to changes in the target’s function or structure.

Biochemical Pathways

Given its structure and properties, it may be involved in pathways related to proteomics research .

Pharmacokinetics

Therefore, its impact on bioavailability is currently unknown .

Action Environment

Environmental factors can significantly influence the action, efficacy, and stability of a compound. For 2-methyl-2-(1H-pyrrol-1-yl)propanoic acid, specific environmental factors such as temperature, pH, and presence of other molecules could potentially affect its action . Detailed studies on these aspects are currently lacking .

Advantages and Limitations for Lab Experiments

2MP is a highly versatile solvent that has a variety of uses in the laboratory. It is non-flammable, odorless, and has a low vapor pressure, making it safe to use in experiments. However, its low volatility means that it is not suitable for use in experiments that require high temperatures or pressures.

Future Directions

In the future, 2MP could be used to develop new methods of drug delivery, such as nanoparticle-based delivery systems. It could also be used to develop new methods of extraction and purification of organic compounds. Additionally, it could be used to develop new methods of metal extraction from aqueous solutions. Finally, 2MP could be used to develop new methods of cell culture and tissue engineering.

Biochemical Analysis

Biochemical Properties

2-Methyl-2-(1H-pyrrol-1-yl)propanoic acid plays a significant role in biochemical reactions, particularly in the context of proteomics research . It interacts with a variety of enzymes, proteins, and other biomolecules. For instance, it has been shown to interact with pyrrole alkaloids, which are known for their diverse biological activities . The nature of these interactions often involves hydrogen bonding and hydrophobic interactions, which can influence the compound’s stability and reactivity in biological systems.

Cellular Effects

The effects of this compound on various cell types and cellular processes are profound. This compound has been observed to influence cell signaling pathways, gene expression, and cellular metabolism . For example, it can modulate the activity of certain enzymes involved in metabolic pathways, thereby affecting the overall metabolic flux within the cell. Additionally, its impact on gene expression can lead to changes in the production of proteins that are crucial for cell function and survival.

Molecular Mechanism

At the molecular level, this compound exerts its effects through specific binding interactions with biomolecules . It can act as an enzyme inhibitor or activator, depending on the context of the reaction. The compound’s ability to bind to active sites of enzymes or interact with regulatory proteins can lead to significant changes in cellular processes. For instance, it may inhibit the activity of enzymes involved in the synthesis of certain metabolites, thereby altering the metabolic balance within the cell.

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound can change over time due to factors such as stability and degradation . Studies have shown that the compound remains stable under certain conditions but may degrade over time, leading to a decrease in its biological activity. Long-term exposure to the compound in in vitro or in vivo studies has revealed potential changes in cellular function, including alterations in cell growth and viability.

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models . At lower doses, the compound may exhibit beneficial effects, such as enhanced metabolic activity or improved cellular function. At higher doses, it can lead to toxic or adverse effects, including cellular damage or disruption of normal physiological processes. Threshold effects have been observed, indicating that there is a specific dosage range within which the compound is effective without being harmful.

Metabolic Pathways

This compound is involved in several metabolic pathways, interacting with enzymes and cofactors that facilitate its conversion into other metabolites . These interactions can affect the levels of various metabolites within the cell, influencing the overall metabolic flux. The compound’s role in these pathways highlights its importance in maintaining cellular homeostasis and metabolic balance.

Transport and Distribution

Within cells and tissues, this compound is transported and distributed through interactions with specific transporters and binding proteins . These interactions determine the compound’s localization and accumulation in different cellular compartments. The distribution of the compound can affect its biological activity, as it may be more active in certain regions of the cell where it is more concentrated.

Subcellular Localization

The subcellular localization of this compound is influenced by targeting signals and post-translational modifications that direct it to specific compartments or organelles . This localization can impact the compound’s activity and function, as it may interact with different biomolecules depending on its location within the cell. For example, its presence in the mitochondria may affect mitochondrial function and energy production.